![molecular formula C21H22N4O3S2 B1230144 [1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-3-piperidinyl]-(2-methyl-2,3-dihydroindol-1-yl)methanone](/img/structure/B1230144.png)
[1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-3-piperidinyl]-(2-methyl-2,3-dihydroindol-1-yl)methanone
Overview
Description
[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-piperidinyl]-(2-methyl-2,3-dihydroindol-1-yl)methanone is a benzothiadiazole.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Compounds similar to [1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-3-piperidinyl]-(2-methyl-2,3-dihydroindol-1-yl)methanone have been studied for their antimicrobial properties. For instance, derivatives of benzothiazoles and pyridines have been synthesized and evaluated for antimicrobial activity, showing modest results against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Structural and Theoretical Studies
- The compound [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanoneoxime, which shares a structural resemblance, was synthesized and characterized. The study provided insights into its crystal structure, stability, and electronic properties through spectroscopic techniques and density functional theory calculations (Karthik et al., 2021).
Antiproliferative Activity
- Structurally related compounds have been explored for their antiproliferative activity. For example, (4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone was synthesized and evaluated for its potential in antiproliferative applications (Prasad et al., 2018).
Anti-Tuberculosis Potential
- The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, which is structurally analogous, has been identified as a new chemotype for anti-mycobacterial activity. Several compounds in this class demonstrated potential anti-tubercular activity against Mycobacterium tuberculosis (Pancholia et al., 2016).
Antimicrobial Studies
- Other similar compounds have been synthesized and tested for their antimicrobial properties, revealing considerable antibacterial activity (Patel & Agravat, 2009).
properties
Product Name |
[1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-3-piperidinyl]-(2-methyl-2,3-dihydroindol-1-yl)methanone |
|---|---|
Molecular Formula |
C21H22N4O3S2 |
Molecular Weight |
442.6 g/mol |
IUPAC Name |
[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperidin-3-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone |
InChI |
InChI=1S/C21H22N4O3S2/c1-14-12-15-6-2-3-9-18(15)25(14)21(26)16-7-5-11-24(13-16)30(27,28)19-10-4-8-17-20(19)23-29-22-17/h2-4,6,8-10,14,16H,5,7,11-13H2,1H3 |
InChI Key |
HPODVUDKRMAOMR-UHFFFAOYSA-N |
SMILES |
CC1CC2=CC=CC=C2N1C(=O)C3CCCN(C3)S(=O)(=O)C4=CC=CC5=NSN=C54 |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)C3CCCN(C3)S(=O)(=O)C4=CC=CC5=NSN=C54 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethyl (2'S,4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-methylspiro[2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,3'-oxirane]-2'-carboxylate](/img/structure/B1230075.png)
